Cas no 1353966-01-4 (tert-Butyl 4-((6-(diethylamino)pyrimidin-4-yl)oxy)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-((6-(diethylamino)pyrimidin-4-yl)oxy)piperidine-1-carboxylate
• CAS No: 1353966-01-4
• MF: C₁₈H₃₀N₄O₃
• MW: 350.455804347992
• MDL: MFCD21098848
• CID: 2091321
• PubChem ID: 66570121
• Update Time: 2025-10-30

tert-Butyl 4-((6-(diethylamino)pyrimidin-4-yl)oxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((6-(diethylamino)pyrimidin-4-yl)oxy)piperidine-1-carboxylate
• 1353966-01-4
• AKOS024463040
• 4-(6-Diethylamino-pyrimidin-4-yloxy)-piperidine-1-carboxylic acid tert-butyl ester
• G72343
• TERT-BUTYL 4-{[6-(DIETHYLAMINO)PYRIMIDIN-4-YL]OXY}PIPERIDINE-1-CARBOXYLATE
• DB-252780
• tert-butyl 4-[6-(diethylamino)pyrimidin-4-yl]oxypiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[[6-(diethylamino)-4-pyrimidinyl]oxy]-, 1,1-dimethylethyl ester
• DTXSID601118604
• tert-Butyl4-((6-(diethylamino)pyrimidin-4-yl)oxy)piperidine-1-carboxylate

• MDL： MFCD21098848
• Inchi： 1S/C18H30N4O3/c1-6-21(7-2)15-12-16(20-13-19-15)24-14-8-10-22(11-9-14)17(23)25-18(3,4)5/h12-14H,6-11H2,1-5H3
• InChI Key： VCPCRRKNECZLJG-UHFFFAOYSA-N
• SMILES： O(C1C=C(N=CN=1)N(CC)CC)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 350.23179083g/mol
• Monoisotopic Mass: 350.23179083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-((6-(diethylamino)pyrimidin-4-yl)oxy)piperidine-1-carboxylate

Introduction to Tert-Butyl 4-((6-(Diethylamino)pyrimidin-4-yl)oxy)piperidine-1-carboxylate (CAS No. 1353966-01-4)

Tert-butyl 4-((6-(diethylamino)pyrimidin-4-yl)oxy)piperidine-1-carboxylate, a compound with the CAS number 1353966-01-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity and unique functional groups of this molecule make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of Tert-butyl 4-((6-(diethylamino)pyrimidin-4-yl)oxy)piperidine-1-carboxylate features a piperidine core, which is a common scaffold in many bioactive molecules. The piperidine ring is substituted with a carboxylate group at the 1-position and an oxygenated pyrimidine moiety at the 4-position. This oxygenated pyrimidine group is further functionalized with a diethylamino group, enhancing the compound's potential for interaction with biological targets.

Recent studies have highlighted the importance of piperidine derivatives in the development of novel therapeutics. The presence of the tert-butyl group not only provides steric hindrance but also influences the electronic properties of the molecule, making it an attractive candidate for modulating biological pathways. The combination of these structural features suggests that this compound may exhibit unique pharmacological properties.

One of the most compelling aspects of Tert-butyl 4-((6-(diethylamino)pyrimidin-4-yl)oxy)piperidine-1-carboxylate is its potential application in targeting neurological disorders. The pyrimidine and piperidine moieties are known to interact with various neurotransmitter receptors and enzymes, making this compound a promising candidate for further investigation in this area. Additionally, the diethylamino group can enhance blood-brain barrier penetration, which is crucial for developing effective treatments for central nervous system disorders.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). The unique structure of Tert-butyl 4-((6-(diethylamino)pyrimidin-4-yl)oxy)piperidine-1-carboxylate positions it as a potential lead compound for designing PPI modulators. These types of compounds have shown great promise in treating various diseases, including cancer and inflammatory disorders. The ability to disrupt or enhance specific PPIs could lead to novel therapeutic strategies that are more targeted and less toxic than traditional small-molecule drugs.

The synthesis of Tert-butyl 4-((6-(diethylamino)pyrimidin-4-yl)oxy)piperidine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in achieving the desired molecular architecture. These methods not only improve efficiency but also allow for greater control over regioselectivity and stereoselectivity, which are essential for developing bioactive molecules.

Evaluation of the pharmacokinetic properties of Tert-butyl 4-((6-(diethylamino)pyrimidin-4-yl)oxy)piperidine-1-carboxylate is another critical aspect of its development. Studies have shown that optimizing solubility, stability, and metabolic profiles can significantly enhance a drug's efficacy and safety. The presence of polar functional groups in this compound suggests that it may exhibit good solubility in water, which is advantageous for formulation development.

The potential therapeutic applications of Tert-butyl 4-((6-(diethylamino)pyrimidin-4-yl)oxy)piperidine-1-carboxylate extend beyond neurological disorders. Preliminary data suggest that this compound may also have anti-inflammatory and anticancer properties. The ability to modulate multiple biological pathways makes it a versatile tool for drug discovery. Further research is needed to fully elucidate its mechanism of action and explore its potential in treating various diseases.

In conclusion, Tert-butyl 4-((6-(diethylamino)pyrimidin-4-yl)oxy)piperidine-1-carboxylate (CAS No. 1353966-01-4) represents a promising candidate for pharmaceutical development. Its unique structural features and potential applications in treating neurological disorders, as well as its versatility in modulating protein-protein interactions, make it an exciting area for further research. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in developing innovative therapeutic strategies.